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AC-Ala-Pro-Ala-pNA research applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AC-Ala-pro-ala-pna

CAS No.: 61596-39-2

Cat. No.: S688722

Chemical Profile of AC-Ala-Pro-Ala-pNA

AC-Ala-Pro-Ala-pNA is a synthetic peptide substrate that releases a yellow-colored p-nitroaniline (pNA)

group upon enzymatic cleavage, allowing for the measurement of enzyme activity by spectrophotometry [1].

The table below summarizes its key identifiers and physical properties as provided by chemical suppliers:

Property Details
CAS Number 61596-39-2 [1]
Synonyms N-Acetyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-L-alaninamide; n-acetyl-l-ala-pro-ala-p-

nitroanilide [1]

Molecular C20H26N606 [1]
Formula

Molecular Weight 419.432 g/mol [1]

Boiling Point 823.9 £ 65.0 °C (Predicted) [1]

General Principles for pNA Substrate Applications
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Although direct protocols for AC-Ala-Pro-Ala-pNA are unavailable, it belongs to a well-established class of
chromogenic p-nitroanilide (pNA) substrates. The general workflow for using such substrates is consistent

across different biochemical experiments.

Prepare Reaction Mixture

:

Add Buffer
(e.g., Tris or Phosphate)

'

Add Enzyme Source
(Purified enzyme or cell lysate)

'

Initiate Reaction
Add AC-Ala-Pro-Ala-pNA substrate

'

Incubate at Specific Temperature & Time

'

Monitor Absorbance at 405 nm

'

Analyze Data
Calculate reaction rate from pNA release

Click to download full resolution via product page

Limitations and Further Research
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The search results do not specify which enzyme or protease AC-Ala-Pro-Ala-pNA is designed to target. The
"Ala-Pro-Ala" sequence suggests it may be a substrate for certain proteases, but its exact application in

current research remains unclear.

To proceed with your work, you could:

e Consult Specialized Databases: Search the PubMed and Scopus databases for scientific
literature using the compound's CAS number (61596-39-2) or its name as a keyword.

e Contact Suppliers: Reach out to manufacturers like INNOPHARMCHEM [1] to inquire if they provide
technical data sheets or application notes.

¢ Analyze the Sequence: Research the known function of the "Ala-Pro-Ala" sequence to hypothesize
which family of enzymes might recognize and cleave it.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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